Cas no 1262133-20-9 (4-(Benzyloxy)-2,6-dichloropyridine)

• Product Name: 4-(Benzyloxy)-2,6-dichloropyridine
• CAS No: 1262133-20-9
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• MDL: MFCD09746245
• CID: 4784078
• Update Time: 2026-02-27

4-(Benzyloxy)-2,6-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-2,6-dichloropyridine
• 2,6-dichloro-4-phenylmethoxypyridine
• 4-(Benzyloxy)-2,6-dichloropyridine

• MDL： MFCD09746245
• Inchi： 1S/C12H9Cl2NO/c13-11-6-10(7-12(14)15-11)16-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： ZQQFOHVNHOYXQN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 4-(Benzyloxy)-2,6-dichloropyridine

4-(Benzyloxy)-2,6-dichloropyridine (CAS No. 1262133-20-9): A Comprehensive Overview

4-(Benzyloxy)-2,6-dichloropyridine (CAS No. 1262133-20-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a benzyloxy group and two chlorine atoms. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The benzyloxy group in 4-(Benzyloxy)-2,6-dichloropyridine provides the molecule with enhanced stability and reactivity, which are crucial for its applications in organic synthesis. The presence of the chlorine atoms further enhances its reactivity by increasing the electron-withdrawing effect on the pyridine ring. This makes the compound an excellent starting material for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Recent research has highlighted the potential of 4-(Benzyloxy)-2,6-dichloropyridine in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents. The researchers found that derivatives of 4-(Benzyloxy)-2,6-dichloropyridine exhibited potent antiviral activity against several strains of influenza virus, demonstrating its potential as a lead compound for drug discovery.

In addition to its pharmaceutical applications, 4-(Benzyloxy)-2,6-dichloropyridine has also been explored for its use in materials science. A 2022 study published in Advanced Materials investigated the properties of polymers derived from this compound. The researchers discovered that these polymers exhibited excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as electronics and aerospace materials.

The synthetic route to 4-(Benzyloxy)-2,6-dichloropyridine involves several well-established chemical transformations. One common method involves the reaction of 2,6-dichloropyridine with benzyl alcohol in the presence of a base such as potassium carbonate. This reaction proceeds via an SNAr mechanism, leading to the formation of the desired product with high yield and purity. The versatility of this synthetic route allows for easy modification and optimization to suit specific application requirements.

The physical properties of 4-(Benzyloxy)-2,6-dichloropyridine are also noteworthy. It is a solid at room temperature with a melting point ranging from 85 to 87°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. These solubility characteristics make it easy to handle and process in various laboratory and industrial settings.

In terms of safety and handling, while 4-(Benzyloxy)-2,6-dichloropyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be provided to minimize exposure risks.

The environmental impact of 4-(Benzyloxy)-2,6-dichloropyridine is another important consideration. Recent studies have focused on developing more sustainable synthetic methods to reduce the environmental footprint associated with its production. For example, green chemistry approaches such as using catalytic systems and recyclable solvents have been explored to improve the eco-friendliness of the synthetic process.

In conclusion, 4-(Benzyloxy)-2,6-dichloropyridine (CAS No. 1262133-20-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an invaluable intermediate in organic synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.